Cas no 1211397-58-8 (N-(4-{[2-(dimethylamino)-2-phenylethyl]sulfamoyl}phenyl)-2-methylpropanamide)

• Product Name: N-(4-{[2-(dimethylamino)-2-phenylethyl]sulfamoyl}phenyl)-2-methylpropanamide
• CAS No: 1211397-58-8
• MF: C₂₀H₂₇N₃O₃S
• MW: 389.511683702469
• CID: 5820202
• PubChem ID: 45564991
• Update Time: 2025-05-24

N-(4-{[2-(dimethylamino)-2-phenylethyl]sulfamoyl}phenyl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[[2-(dimethylamino)-2-phenylethyl]sulfamoyl]phenyl]-2-methylpropanamide
• N-(4-{[2-(dimethylamino)-2-phenylethyl]sulfamoyl}phenyl)-2-methylpropanamide
• VU0522592-1
• F5832-3941
• SR-01000925292
• N-(4-(N-(2-(dimethylamino)-2-phenylethyl)sulfamoyl)phenyl)isobutyramide
• SR-01000925292-1
• AKOS024520992
• 1211397-58-8

• Inchi： 1S/C20H27N3O3S/c1-15(2)20(24)22-17-10-12-18(13-11-17)27(25,26)21-14-19(23(3)4)16-8-6-5-7-9-16/h5-13,15,19,21H,14H2,1-4H3,(H,22,24)
• InChI Key： DHQICLNTQYGTEC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NCC(N(C)C)C2=CC=CC=C2)(=O)=O)C=C1)(=O)C(C)C

Computed Properties

• Exact Mass: 389.17731291g/mol
• Monoisotopic Mass: 389.17731291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 86.9Ų

Additional information on N-(4-{[2-(dimethylamino)-2-phenylethyl]sulfamoyl}phenyl)-2-methylpropanamide

Research Brief on N-(4-{[2-(dimethylamino)-2-phenylethyl]sulfamoyl}phenyl)-2-methylpropanamide (CAS: 1211397-58-8)

N-(4-{[2-(Dimethylamino)-2-phenylethyl]sulfamoyl}phenyl)-2-methylpropanamide (CAS: 1211397-58-8) is a chemically synthesized small molecule that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique sulfamoylphenyl and dimethylamino-phenylethyl moieties, has shown promising potential in modulating specific biological pathways. Recent studies have focused on its pharmacological properties, mechanism of action, and potential therapeutic applications, particularly in the context of neurological disorders and inflammatory diseases.

One of the key areas of investigation has been the compound's interaction with G-protein-coupled receptors (GPCRs), a class of receptors that play a critical role in signal transduction. Preliminary in vitro studies suggest that N-(4-{[2-(dimethylamino)-2-phenylethyl]sulfamoyl}phenyl)-2-methylpropanamide exhibits high affinity for certain GPCR subtypes, potentially acting as an allosteric modulator. This property could make it a valuable tool for understanding receptor dynamics and developing targeted therapies. Additionally, its structural features have been optimized to enhance blood-brain barrier permeability, a critical factor for central nervous system (CNS)-targeted drugs.

Recent preclinical studies have explored the compound's efficacy in animal models of neuropathic pain and chronic inflammation. Results indicate that N-(4-{[2-(dimethylamino)-2-phenylethyl]sulfamoyl}phenyl)-2-methylpropanamide significantly reduces pain sensitivity and inflammatory markers, with a favorable safety profile. These findings are supported by pharmacokinetic analyses, which demonstrate good oral bioavailability and sustained plasma concentrations. Researchers have also investigated its potential synergistic effects with existing therapeutics, such as nonsteroidal anti-inflammatory drugs (NSAIDs), to enhance treatment outcomes.

Despite these promising results, challenges remain in translating these findings into clinical applications. For instance, the compound's metabolic stability and potential off-target effects require further characterization. Ongoing research aims to address these gaps through advanced structural optimization and comprehensive toxicology studies. Moreover, the development of scalable synthetic routes for large-scale production is under investigation to support future clinical trials.

In conclusion, N-(4-{[2-(dimethylamino)-2-phenylethyl]sulfamoyl}phenyl)-2-methylpropanamide represents a compelling candidate for further development in the pharmaceutical industry. Its unique pharmacological profile and preliminary efficacy data highlight its potential as a novel therapeutic agent. Future research should focus on elucidating its precise mechanism of action, optimizing its pharmacokinetic properties, and evaluating its clinical applicability in human subjects. This compound exemplifies the intersection of chemical innovation and biological discovery, offering new avenues for treating complex diseases.